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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the chemical and physical
properties, pharmacological actions, and analytical methodologies for Methimazole. While this
document is indexed under the deprecated CAS number 85916-84-3, it is important to note that
the primary and currently accepted identifier for Methimazole is CAS number 60-56-0. This
guide will delve into the fundamental characteristics of Methimazole, its mechanism of action as
a thyroid hormone synthesis inhibitor, and its applications in research and clinical settings.

Introduction: The Chemical Identity of Methimazole

Methimazole, known systematically as 1-Methyl-1H-imidazole-2-thiol, is a thionamide drug
pivotal in the management of hyperthyroidism.[1][2] It is a white to pale-buff crystalline powder.
[3] Although historically associated with the deprecated CAS number 85916-84-3, the
compound is universally recognized by its primary CAS number, 60-56-0.[3][4]

Physicochemical Properties
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A thorough understanding of Methimazole's physicochemical properties is fundamental for its
application in research and formulation development.

Property Value Source
Molecular Formula C4H6N2S [31[5]
Molecular Weight 114.17 g/mol [2][5]
Melting Point 143-146 °C [3]
Boiling Point 280 °C (decomposes) [3]

Very soluble in water (200 g/L);

soluble in chloroform and

Solubility ethanol; slightly soluble in [3]
benzene, diethyl ether, and
ligroin.
Topological Polar Surface Area
56.62 A2 [5]
(TPSA)
Log P (Consensus) 0.63 [5]

SMILES:CN1C=CNC1=S

InChl Key:PMRYVIKBURPHAH-UHFFFAQOY SA-NI[5]

Mechanism of Action: Inhibition of Thyroid Hormone
Synthesis

Methimazole's therapeutic effect lies in its ability to inhibit the synthesis of thyroid hormones,
specifically thyroxine (T4) and triiodothyronine (T3).[1][3] It achieves this by interfering with the
thyroid peroxidase (TPO) enzyme, which is crucial for the iodination of tyrosine residues on
thyroglobulin.[2][3] This action effectively reduces the production of thyroid hormones, thereby
alleviating the symptoms of hyperthyroidism.[3]
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Figure 1: A simplified diagram illustrating how Methimazole inhibits thyroid peroxidase (TPO), a
key enzyme in the synthesis of thyroid hormones.
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Analytical Characterization

The identity and purity of Methimazole can be confirmed through various analytical techniques.

Infrared (IR) Spectroscopy: Provides characteristic peaks corresponding to the functional
groups present in the molecule.[3]

o Ultraviolet (UV) Spectroscopy: Exhibits maximum absorbance at 211 and 251.5 nmin 0.1 N
sulfuric acid.[4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both proton and C-13 NMR data are
available for structural elucidation.[3]

e Mass Spectrometry: Confirms the molecular weight and fragmentation pattern of the
compound.[3]

o High-Performance Liquid Chromatography (HPLC): A common method for assessing the
purity of Methimazole and for its quantitative analysis in biological matrices.[5]

Synthesis and Manufacturing

Methimazole can be synthesized through several chemical routes. A common method involves
the reaction of aminoacetaldehyde diethyl acetal with methyl isothiocyanate.[3] Another
approach is the reaction of thiocyanic acid with N-substituted amino acetals.[1][3]

Methimazole Synthesis
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Figure 2: A high-level overview of a synthetic pathway for Methimazole.

Applications in Research and Drug Development

Methimazole is primarily used in the treatment of hyperthyroidism, including Graves' disease.[1]
[3] In a research context, it serves as a valuable tool for studying the thyroid hormone synthesis
pathway and for inducing hypothyroidism in animal models to investigate the physiological
roles of thyroid hormones.

Safety and Handling

Methimazole is a potent pharmaceutical agent and should be handled with appropriate
precautions.

o Hazard Statements: H317 (May cause an allergic skin reaction), H360 (May damage fertility
or the unborn child).[5]

o Precautionary Statements: P201, P202, P261, P272, P280, P302+P352, P333+P313, P363,
P308+P313, P405, P501.[5]

It is imperative to consult the Safety Data Sheet (SDS) for detailed handling and disposal
information.

Conclusion

Methimazole, while historically linked to the deprecated CAS number 85916-84-3, is a well-
characterized and indispensable therapeutic agent with the primary identifier CAS 60-56-0. Its
profound impact on thyroid hormone synthesis makes it a cornerstone in the management of
hyperthyroidism and a critical tool for endocrinological research. A comprehensive
understanding of its chemical properties, mechanism of action, and analytical profile is
essential for its safe and effective use in both clinical and research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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